molecular formula C8H17N B1320451 N-(3-Methylbutan-2-yl)cyclopropanamine CAS No. 926204-43-5

N-(3-Methylbutan-2-yl)cyclopropanamine

Cat. No. B1320451
CAS RN: 926204-43-5
M. Wt: 127.23 g/mol
InChI Key: NMZNLAPAPRESJL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-(3-Methylbutan-2-yl)cyclopropanamine” is a chemical compound . It is also known as "N-(1,2-dimethyl-propyl)-amine" .


Molecular Structure Analysis

The molecular formula of “N-(3-Methylbutan-2-yl)cyclopropanamine” is C8H17N . The structure includes a cyclopropane ring attached to a 3-methylbutan-2-yl group .


Physical And Chemical Properties Analysis

“N-(3-Methylbutan-2-yl)cyclopropanamine” has a molecular weight of 127.23 g/mol . More specific physical and chemical properties such as melting point, boiling point, and density are not provided in the search results.

Scientific Research Applications

Pharmaceutical Research

In pharmaceutical research, this compound is of interest due to its potential as a building block for the synthesis of more complex molecules. It could be used to develop new therapeutic agents, especially in the realm of central nervous system disorders, given its amine group that can act as a neurotransmitter mimic.

Safety and Hazards

The safety and hazards associated with “N-(3-Methylbutan-2-yl)cyclopropanamine” are not detailed in the search results. It is recommended to handle this compound with appropriate safety measures .

properties

IUPAC Name

N-(3-methylbutan-2-yl)cyclopropanamine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H17N/c1-6(2)7(3)9-8-4-5-8/h6-9H,4-5H2,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NMZNLAPAPRESJL-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)C(C)NC1CC1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H17N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80588215
Record name N-(3-Methylbutan-2-yl)cyclopropanamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80588215
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

127.23 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(3-Methylbutan-2-yl)cyclopropanamine

CAS RN

926204-43-5
Record name N-(3-Methylbutan-2-yl)cyclopropanamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80588215
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.